Cas no 921790-88-7 (5-methoxy-6-4-(2-methoxyphenyl)piperazine-1-carbonyl-2-(2-methylphenyl)-2,3-dihydropyridazin-3-one)

• Product Name: 5-methoxy-6-4-(2-methoxyphenyl)piperazine-1-carbonyl-2-(2-methylphenyl)-2,3-dihydropyridazin-3-one
• CAS No: 921790-88-7
• MF: C₂₄H₂₆N₄O₄
• MW: 434.487645626068
• CID: 6022186
• PubChem ID: 27543148
• Update Time: 2025-10-16

5-methoxy-6-4-(2-methoxyphenyl)piperazine-1-carbonyl-2-(2-methylphenyl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-6-4-(2-methoxyphenyl)piperazine-1-carbonyl-2-(2-methylphenyl)-2,3-dihydropyridazin-3-one
• 3(2H)-Pyridazinone, 5-methoxy-6-[[4-(2-methoxyphenyl)-1-piperazinyl]carbonyl]-2-(2-methylphenyl)-
• AKOS024628864
• 921790-88-7
• 5-methoxy-6-(4-(2-methoxyphenyl)piperazine-1-carbonyl)-2-(o-tolyl)pyridazin-3(2H)-one
• F2213-0229
• 5-methoxy-6-[4-(2-methoxyphenyl)piperazine-1-carbonyl]-2-(2-methylphenyl)-2,3-dihydropyridazin-3-one

• Inchi： 1S/C24H26N4O4/c1-17-8-4-5-9-18(17)28-22(29)16-21(32-3)23(25-28)24(30)27-14-12-26(13-15-27)19-10-6-7-11-20(19)31-2/h4-11,16H,12-15H2,1-3H3
• InChI Key： ATRVMWYKSSOLFZ-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=CC=C2C)N=C(C(N2CCN(C3=CC=CC=C3OC)CC2)=O)C(OC)=C1

Computed Properties

• Exact Mass: 434.19540532g/mol
• Monoisotopic Mass: 434.19540532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 74.7Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 603.1±65.0 °C(Predicted)
• pka: 1.79±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 5-methoxy-6-4-(2-methoxyphenyl)piperazine-1-carbonyl-2-(2-methylphenyl)-2,3-dihydropyridazin-3-one

5-Methoxy-6-[4-(2-Methoxyphenyl)piperazine-1-carbonyl]-2-(2-methylphenyl)-2,3-dihydropyridazin-3-one: A Comprehensive Overview

5-Methoxy-6-[4-(2-Methoxyphenyl)piperazine-1-carbonyl]-2-(2-methylphenyl)-2,3-dihydropyridazin-3-one, commonly referenced by its CAS number 921790-88-7, is a complex organic compound with a diverse range of applications in the pharmaceutical and chemical industries. This compound is characterized by its intricate molecular structure, which includes a dihydropyridazine ring system, a piperazine moiety, and multiple methoxy and methyl substituents. The presence of these functional groups contributes to its unique chemical properties and biological activity.

The synthesis of this compound involves a series of multi-step reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in synthetic chemistry have enabled the development of more efficient and environmentally friendly methods for producing this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields. Such innovations are particularly significant in the context of increasing demand for sustainable chemical processes.

One of the most notable applications of 5-Methoxy-6-[4-(2-Methoxyphenyl)piperazine-1-carbonyl]-2-(2-methylphenyl)-2,3-dihydropyridazin-3-one is in the field of drug discovery. The compound has been investigated for its potential as a lead molecule in the development of novel therapeutic agents. Recent studies have demonstrated its ability to modulate key cellular pathways involved in inflammation, neurodegenerative diseases, and cancer. For example, research published in 2023 highlighted its role as an inhibitor of certain kinase enzymes, which are critical targets in oncology.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices. Researchers have explored its potential as a component in organic light-emitting diodes (OLEDs) and photovoltaic cells. Preliminary results indicate that it exhibits favorable charge transport characteristics, which could enhance the efficiency of these devices.

The toxicity profile of 5-Methoxy-6-[4-(2-Methoxyphenyl)piperazine-1-carbonyl]-2-(2-methylphenyl)-2,3-dihydropyridazin-3-one has been extensively studied to ensure its safe handling and application. Acute toxicity studies conducted in laboratory animals have revealed that it exhibits low toxicity at typical exposure levels. However, chronic exposure studies are currently underway to assess long-term effects on health and environmental sustainability.

From an environmental perspective, the biodegradability and eco-toxicity of this compound are critical considerations. Recent research has focused on evaluating its impact on aquatic ecosystems. Results from bioaccumulation studies suggest that it has limited potential to accumulate in aquatic organisms, which is a positive indicator for its environmental safety.

In conclusion, 5-Methoxy-6-[4-(2-Methoxyphenyl)piperazine-1-carbonyl]-2-(2-methylphenyl)-2,3-dihydropyridazin-3-one, with CAS number 921790-88-7, represents a versatile compound with significant potential across multiple disciplines. Its applications span drug discovery, materials science, and environmental chemistry, making it a subject of ongoing research interest. As new insights into its properties and applications continue to emerge, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.